Cas no 76732-95-1 (Methyl 3,4-dichloro-2-hydroxybenzoate)

• Product Name: Methyl 3,4-dichloro-2-hydroxybenzoate
• CAS No: 76732-95-1
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• CID: 4951397
• Update Time: 2025-04-23

Methyl 3,4-dichloro-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-dichloro-2-hydroxybenzoate

• Inchi： 1S/C8H6Cl2O3/c1-13-8(12)4-2-3-5(9)6(10)7(4)11/h2-3,11H,1H3
• InChI Key： BXVBZAABNSEZIH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(=O)OC)=C1O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5

Additional information on Methyl 3,4-dichloro-2-hydroxybenzoate

Methyl 3,4-dichloro-2-hydroxybenzoate (CAS No. 76732-95-1): Properties, Applications, and Market Insights

Methyl 3,4-dichloro-2-hydroxybenzoate (CAS No. 76732-95-1) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This chlorinated hydroxybenzoate derivative has gained attention due to its unique structural features and versatile reactivity. As researchers increasingly focus on sustainable chemical synthesis and green chemistry approaches, compounds like methyl 3,4-dichloro-2-hydroxybenzoate are being studied for their potential in developing more efficient synthetic pathways.

The compound belongs to the class of aromatic esters with halogen substitutions, characterized by its molecular formula C₈H₆Cl₂O₃. Its structure features a methyl ester group at position 1, hydroxyl group at position 2, and chlorine atoms at positions 3 and 4 on the benzene ring. This specific arrangement contributes to its interesting chemical behavior, making it valuable for various synthetic applications. Recent studies in medicinal chemistry have explored its potential as a building block for drug development, particularly in creating molecules with enhanced bioactivity.

In the current market landscape, methyl 3,4-dichloro-2-hydroxybenzoate is primarily utilized as an intermediate in organic synthesis. Its demand has been steadily growing in parallel with the expansion of the pharmaceutical intermediates market and specialty chemicals sector. Researchers are particularly interested in its potential applications for developing novel antimicrobial agents and plant protection compounds, aligning with the global focus on addressing antimicrobial resistance and sustainable agriculture.

The synthesis of methyl 3,4-dichloro-2-hydroxybenzoate typically involves the esterification of corresponding hydroxybenzoic acid derivatives. Modern synthetic approaches emphasize atom economy and reduced environmental impact, responding to the chemical industry's shift toward greener processes. Analytical characterization of this compound commonly employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity standards required for research and industrial applications.

From a regulatory perspective, methyl 3,4-dichloro-2-hydroxybenzoate is subject to standard chemical handling protocols. While not classified as hazardous under normal conditions, proper laboratory practices should be followed when working with this compound. The growing emphasis on chemical safety and responsible research has led to increased documentation and transparency regarding the properties and handling of such specialized chemicals.

The commercial availability of methyl 3,4-dichloro-2-hydroxybenzoate has expanded in recent years, with several specialty chemical suppliers offering the compound in various quantities. Pricing trends reflect the compound's niche application status, with fluctuations tied to raw material costs and demand from the pharmaceutical research sector. Market analysts note particular interest from companies developing next-generation fungicides and specialty biocides, where the compound's structural features offer potential advantages.

Research into methyl 3,4-dichloro-2-hydroxybenzoate derivatives continues to reveal new possibilities. Recent publications have explored its use in creating molecular scaffolds for drug discovery, particularly in targeting specific enzyme systems. The compound's hydrogen bonding capacity and electron-withdrawing properties make it an interesting candidate for designing molecules with precise biological interactions, a key focus in modern structure-activity relationship studies.

Storage and handling recommendations for methyl 3,4-dichloro-2-hydroxybenzoate emphasize protection from moisture and extreme temperatures. Standard chemical storage conditions in well-sealed containers typically ensure long-term stability. The compound's physicochemical properties, including its melting point and solubility characteristics, have been well-documented in the scientific literature, providing valuable data for researchers planning experimental work.

Future prospects for methyl 3,4-dichloro-2-hydroxybenzoate appear promising, particularly as the chemical industry continues to prioritize specialty intermediates with specific functional group arrangements. The compound's versatility in synthetic chemistry positions it as a valuable tool for researchers working in fragment-based drug design and materials science. Ongoing developments in catalytic processes and selective functionalization techniques may further enhance its utility and accessibility in coming years.

For researchers considering methyl 3,4-dichloro-2-hydroxybenzoate for their projects, comprehensive literature reviews and consultation with synthetic chemistry experts are recommended. The compound's specific reactivity patterns and potential side reactions should be carefully evaluated in the context of each application. As with all specialized chemicals, proper risk assessment and experimental planning are essential for successful utilization in research and development workflows.